Cas no 2125957-04-0 (1-(tert-Butyl) 5-ethyl 3-bromo-2-methyl-1H-indole-1,5-dicarboxylate)

1-(tert-Butyl) 5-ethyl 3-bromo-2-methyl-1H-indole-1,5-dicarboxylate structure
2125957-04-0 structure
Product Name:1-(tert-Butyl) 5-ethyl 3-bromo-2-methyl-1H-indole-1,5-dicarboxylate
CAS No:2125957-04-0
MF:C17H20BrNO4
MW:382.249004364014
CID:5738699
PubChem ID:130340623
Update Time:2023-11-10

1-(tert-Butyl) 5-ethyl 3-bromo-2-methyl-1H-indole-1,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • 2125957-04-0
    • 1-(tert-Butyl) 5-ethyl 3-bromo-2-methyl-1H-indole-1,5-dicarboxylate
    • 1-(tert-Butyl)5-ethyl3-bromo-2-methyl-1H-indole-1,5-dicarboxylate
    • SCHEMBL19255038
    • 1H-Indole-1,5-dicarboxylic acid, 3-bromo-2-methyl-, 1-(1,1-dimethylethyl) 5-ethyl ester
    • Inchi: 1S/C17H20BrNO4/c1-6-22-15(20)11-7-8-13-12(9-11)14(18)10(2)19(13)16(21)23-17(3,4)5/h7-9H,6H2,1-5H3
    • InChI Key: PZAVNZWAXBPMQU-UHFFFAOYSA-N
    • SMILES: BrC1=C(C)N(C(=O)OC(C)(C)C)C2C=CC(C(=O)OCC)=CC=21

Computed Properties

  • Exact Mass: 381.05757g/mol
  • Monoisotopic Mass: 381.05757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Density: 1.35±0.1 g/cm3(Predicted)
  • Boiling Point: 458.5±55.0 °C(Predicted)
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